Cas no 896336-87-1 (2-{(2-chlorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one)

2-{(2-Chlorophenyl)methylsulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one is a heterocyclic compound featuring a pyridotriazinone core with a 2-chlorobenzylthio substituent. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing biologically active molecules. The presence of the chlorophenyl and methyl groups may enhance lipophilicity and binding affinity, making it a candidate for targeting specific enzymatic or receptor interactions. Its fused triazinone ring system offers stability and synthetic versatility, enabling further functionalization for structure-activity studies. The compound’s unique architecture suggests applicability in pharmaceutical research, particularly in the design of kinase inhibitors or antimicrobial agents. Precise characterization and purity are critical for reproducible performance in experimental settings.

2-{(2-chlorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one structure

896336-87-1 structure

Product Name:2-{(2-chlorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one

CAS No:896336-87-1

MF:C₁₅H₁₂ClN₃OS

MW:317.793280601501

CID:6491217

PubChem ID:7259244

Update Time:2025-06-06

2-{(2-chlorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

- 2-{(2-chlorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
- 4H-Pyrido[1,2-a]-1,3,5-triazin-4-one, 2-[[(2-chlorophenyl)methyl]thio]-8-methyl-
- Inchi： 1S/C15H12ClN3OS/c1-10-6-7-19-13(8-10)17-14(18-15(19)20)21-9-11-4-2-3-5-12(11)16/h2-8H,9H2,1H3
- InChI Key： PBEIGZLELHOPIH-UHFFFAOYSA-N
- SMILES： N12C=CC(C)=CC1=NC(SCC1=CC=CC=C1Cl)=NC2=O

Computed Properties

Exact Mass: 317.0389609g/mol
Monoisotopic Mass: 317.0389609g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 567
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 70.3Å²

Experimental Properties

Density: 1.38±0.1 g/cm3(Predicted)
Boiling Point: 454.4±47.0 °C(Predicted)
pka: -3.28±0.40(Predicted)

2-{(2-chlorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2543-0636-2μmol	2-{[(2-chlorophenyl)methyl]sulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one	896336-87-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2543-0636-5μmol	2-{[(2-chlorophenyl)methyl]sulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one	896336-87-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2543-0636-10μmol	2-{[(2-chlorophenyl)methyl]sulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one	896336-87-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2543-0636-20μmol	2-{[(2-chlorophenyl)methyl]sulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one	896336-87-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2543-0636-1mg	2-{[(2-chlorophenyl)methyl]sulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one	896336-87-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2543-0636-2mg	2-{[(2-chlorophenyl)methyl]sulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one	896336-87-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2543-0636-3mg	2-{[(2-chlorophenyl)methyl]sulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one	896336-87-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2543-0636-4mg	2-{[(2-chlorophenyl)methyl]sulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one	896336-87-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2543-0636-5mg	2-{[(2-chlorophenyl)methyl]sulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one	896336-87-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2543-0636-10mg	2-{[(2-chlorophenyl)methyl]sulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one	896336-87-1	90%+	10mg	$79.0	2023-05-16